Cas no 87810-63-7 (L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI))

• Product Name: L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI)
• CAS No: 87810-63-7
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 708965
• Update Time: 2024-01-31

L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI)
• H-VAL-ALA-PNA
• VA-pNA
• L-Alaninamide, L-valyl-N-(4-nitrophenyl)-

• Inchi： 1S/C14H20N4O4/c1-8(2)12(15)14(20)17(9(3)13(16)19)10-4-6-11(7-5-10)18(21)22/h4-9,12H,15H2,1-3H3,(H2,16,19)/t9-,12-/m0/s1
• InChI Key： UZWBDKNAAOJWOX-CABZTGNLSA-N
• SMILES： C(N)(=O)[C@H](C)N(C(=O)[C@H](C(C)C)N)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 308.148
• Monoisotopic Mass: 308.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 30.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 592.3±45.0 °C(Predicted)
• pka: 12.50±0.70(Predicted)

L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Security Information

• Storage Condition：-15°C